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Compound of Interest

Compound Name: Direct Yellow 96

Cat. No.: B1166392

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: The primary and validated application of Direct Yellow 96 in biological imaging is for
staining the cell walls of fungi and plants. Its use in live-cell imaging of mammalian cells is not
well-documented. The protocols and information provided herein for mammalian cells are
intended as a starting point for investigational use and will require optimization and validation,
including cytotoxicity assessment.

Introduction

Direct Yellow 96, also known by its synonym Solophenyl Flavine 7GFE 500, is a fluorescent
dye traditionally used in the textile industry.[1] In recent years, it has been identified as a
valuable tool for visualizing fungal cell walls due to its ability to bind to chitin.[2] It serves as an
effective alternative to other cell wall stains like Calcofluor White M2R, offering good
photostability.[2][3][4] The dye emits in the blue-green region of the spectrum, making it
compatible with common fluorescence microscopy setups.[3] While its application in live
mammalian cell imaging is largely unexplored, its fluorescent properties suggest potential for
investigational studies.

Physicochemical and Fluorescent Properties

A summary of the key properties of Direct Yellow 96 is provided in the table below. This data is
essential for designing imaging experiments, including selecting appropriate filter sets and
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laser lines.
Property Value Reference
Solophenyl Flavine 7GFE 500,
Synonyms
C.l. 24890
CAS Number 61725-08-4
Molecular Formula C39H34N10013S4 [5]
Molecular Weight 979.01 g/mol [5]
Excitation Maximum (Aex) ~391 nm [6]
Emission Maximum (Aem) ~491 nm [6]
Recommended Excitation
405 nm [6]
Laser
Appearance Yellow to Orange Powder [5]
Solubility Water Soluble [1]
Key Applications

Established Application: Staining of Fungal Cell Walls

Direct Yellow 96 is a reliable stain for visualizing the chitin-rich cell walls of fungi.[2] It is

compatible with live fungal cells and exhibits greater photostability compared to Calcofluor

White M2R.[2][4] This makes it suitable for time-lapse imaging of fungal growth and

morphogenesis.

Experimental Workflow: Fungal Cell Wall Staining
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Grepare Fungal Culture)

Cncubate with Direct Yellow 96 Staining Solution)
(Wash to Remove Excess Dye)

Cmage using Fluorescence Microscop;)

(Ex: ~391 nm, Em: ~491 nm)
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Hypothesis:
Direct Yellow 96 can be used for
live mammalian cell imaging

G:oncentration Optimizatior) Encubation Time Optimizatior)

Cytotoxicity Assessment
(e.g., MTT, Live/Dead Assay)

If non-toxic

(Photostability Assessmen')

Subcellular Localization Analysis
(Co-staining with organelle markers)

Validated for Specific Application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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